Cas no 41727-70-2 (3,5-Dibromo-4-methoxyaniline)

• Product name: 3,5-Dibromo-4-methoxyaniline
• CAS No: 41727-70-2
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• CID: 2192456

3,5-Dibromo-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-methoxybenzenamine
• 3,5-dibromo-4-methoxyaniline
• 2.6-Dibrom-4-amino-anisol
• 2.6-Dibrom-4-amino-phenol-methylaether
• 3,5-Dibrom-4-methoxy-anilin
• 3,5-dibromo-4-methoxy-aniline
• 3.5-Dibrom-p-anisidin
• 4-Amino-2,6-dibromoanisole
• 3,5-Dibromo-4-methoxyaniline

Computed Properties

• Exact Mass: 278.88900

Experimental Properties

• PSA: 35.25000
• LogP: 3.38360

3,5-Dibromo-4-methoxyaniline Security Information

3,5-Dibromo-4-methoxyaniline Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3,5-Dibromo-4-methoxyaniline

Professional Introduction to 3,5-Dibromo-4-methoxyaniline (CAS No. 41727-70-2)

3,5-Dibromo-4-methoxyaniline, with the chemical formula C₆H₅Br₂NO, is a significant intermediate in the field of pharmaceutical and chemical synthesis. This compound, identified by its unique CAS number 41727-70-2, has garnered considerable attention due to its versatile applications in the development of various bioactive molecules. The presence of both bromine and methoxy substituents on the aniline backbone imparts unique reactivity, making it a valuable building block for further functionalization.

The structural characteristics of 3,5-Dibromo-4-methoxyaniline contribute to its utility in multiple synthetic pathways. The bromine atoms at the 3rd and 5th positions provide sites for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex aromatic systems. Concurrently, the methoxy group at the 4th position enhances solubility and stability, facilitating its use in aqueous-based reactions. These attributes have positioned this compound as a cornerstone in medicinal chemistry research.

In recent years, 3,5-Dibromo-4-methoxyaniline has been extensively explored in the synthesis of pharmacologically active agents. Its role in developing novel antimicrobial and anticancer compounds has been particularly noteworthy. For instance, studies have demonstrated its efficacy in generating derivatives with enhanced binding affinity to target proteins. This has been achieved through strategic modifications at the bromine and methoxy positions, leading to compounds with improved therapeutic profiles.

The pharmaceutical industry has leveraged the reactivity of 3,5-Dibromo-4-methoxyaniline to create a range of innovative drug candidates. Researchers have reported its successful incorporation into heterocyclic frameworks, which are known for their biological activity. Notably, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression. The ability to fine-tune the molecular structure through halogenation and methylation strategies underscores its importance as a synthetic intermediate.

Advancements in synthetic methodologies have further expanded the applications of 3,5-Dibromo-4-methoxyaniline. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations not only improve yield but also reduce environmental impact, aligning with global sustainability efforts. The compound's adaptability in different reaction conditions makes it an indispensable tool for chemists working on drug discovery.

The chemical properties of 3,5-Dibromo-4-methoxyaniline also make it a valuable candidate for material science applications beyond pharmaceuticals. Its aromatic structure and functional groups allow for the development of advanced polymers and electronic materials. Researchers are exploring its potential in creating conductive polymers used in organic electronics, highlighting its versatility across multiple scientific disciplines.

As research continues to evolve, the demand for high-quality intermediates like 3,5-Dibromo-4-methoxyaniline is expected to grow. Collaborative efforts between academia and industry are driving innovation, leading to new applications and improved synthetic routes. The compound's well-documented reactivity and compatibility with various functional groups ensure its continued relevance in chemical synthesis.

In conclusion, 3,5-Dibromo-4-methoxyaniline (CAS No. 41727-70-2) stands as a pivotal compound in modern chemistry. Its structural features enable diverse synthetic transformations, making it indispensable for pharmaceutical development and material science advancements. As research progresses, this compound will undoubtedly play a crucial role in shaping future chemical innovations.